5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline
Overview
Description
“5-Bromo-1,2,3,4-tetrahydroquinoline” is a type of organic compound . It has a molecular weight of 212.09 . It is usually stored in a refrigerator and its physical form is a white to yellow to brown liquid .
Synthesis Analysis
While specific synthesis methods for “5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline” were not found, there have been advances in the C(1)-functionalization of tetrahydroisoquinolines via multicomponent reactions . These reactions involve the isomerization of an iminium intermediate .Molecular Structure Analysis
The InChI code for “5-Bromo-1,2,3,4-tetrahydroquinoline” is1S/C9H10BrN/c10-8-4-1-5-9-7 (8)3-2-6-11-9/h1,4-5,11H,2-3,6H2 . Chemical Reactions Analysis
There are various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines . In particular, reactions involving isomerization of iminium intermediate are highlighted .Physical And Chemical Properties Analysis
“5-Bromo-1,2,3,4-tetrahydroquinoline” has a molecular weight of 212.09 . It is a white to yellow to brown liquid . The storage temperature is that of a refrigerator .Scientific Research Applications
Synthesis of Imidazoles
5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline could potentially be used in the synthesis of imidazoles . Imidazoles are key components to functional molecules that are used in a variety of everyday applications . The regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed .
Biological Activities
1,2,3,4-tetrahydroquinolines (THIQ), a class to which 5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline belongs, exert diverse biological activities against various infective pathogens and neurodegenerative disorders . This makes them valuable in the development of new pharmaceuticals .
Anti-Inflammatory Applications
THIQ analogs have been reported to possess anti-inflammatory properties . This suggests that 5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline could potentially be used in the development of anti-inflammatory drugs .
Anti-Bacterial Applications
THIQ analogs have also been found to have anti-bacterial properties . This suggests that 5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline could potentially be used in the development of new antibiotics .
Anti-Viral Applications
THIQ analogs have been reported to possess anti-viral properties . This suggests that 5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline could potentially be used in the development of anti-viral drugs .
Anti-Cancer Applications
THIQ analogs have been reported to possess anti-cancer properties . This suggests that 5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline could potentially be used in the development of anti-cancer drugs .
Safety and Hazards
properties
IUPAC Name |
5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O2/c10-7-3-4-8(12(13)14)9-6(7)2-1-5-11-9/h3-4,11H,1-2,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RARXTALIZCJRBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2NC1)[N+](=O)[O-])Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-8-nitro-1,2,3,4-tetrahydroquinoline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4-[(5E)-5-[3-[4-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-4-oxobutyl]-2-oxo-4-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxo-4-sulfanylidene-1,3-thiazolidin-3-yl]butanamide](/img/structure/B2454286.png)
![4-[5-(2-chloro-7-methoxyquinolin-3-yl)-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid](/img/structure/B2454292.png)
![N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxybenzamide](/img/structure/B2454295.png)
![6-Cyclopropyl-2-[[1-(3-methylbenzoyl)azetidin-3-yl]methyl]pyridazin-3-one](/img/structure/B2454299.png)
![1-benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2454300.png)